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Compound of Interest

Compound Name: 4-Chloro-2,2'-bipyridine

Cat. No.: B064597 Get Quote

CAS Number: 14162-94-8

This technical guide provides an in-depth overview of 4-Chloro-2,2'-bipyridine, a key

heterocyclic compound utilized in advanced chemical synthesis and materials science. It is

intended for researchers, scientists, and professionals in drug development and related fields,

offering comprehensive data on its properties, applications, and relevant experimental

procedures.

Core Properties and Specifications
4-Chloro-2,2'-bipyridine is a solid, typically appearing as an off-white to light yellow crystalline

powder. Its chemical structure, featuring a chlorine atom on one of the pyridine rings, makes it

a valuable precursor in organic synthesis and a versatile ligand in coordination chemistry.

Physicochemical Data
The key physicochemical properties of 4-Chloro-2,2'-bipyridine are summarized in the table

below, providing a ready reference for experimental design and implementation.
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Property Value Reference(s)

CAS Number 14162-94-8

Molecular Formula C₁₀H₇ClN₂

Molecular Weight 190.63 g/mol

Appearance
Off-white to light yellow

solid/crystalline powder
-

Melting Point 74-76 °C -

Density 1.23 g/cm³ -

Solubility

Soluble in organic solvents

(DMSO, DMF, chloroform);

poorly soluble in water.

-

Purity Typically ≥95%

Spectroscopic and Computational Data
Spectroscopic and computational data are crucial for the identification and characterization of

4-Chloro-2,2'-bipyridine. While detailed spectral data requires access to specific databases, a

reference to its 13C NMR spectrum is available in the literature.

Parameter Value/Reference

13C NMR Spectrum
A reference to the 13C NMR spectrum in

DMSO-d6 is available.

InChI Key IXEGJZGCPOORDR-UHFFFAOYSA-N

SMILES ClC1=CC(C2=CC=CC=N2)=NC=C1

Applications in Research and Development
The unique electronic and steric properties of 4-Chloro-2,2'-bipyridine make it a compound of

significant interest in several areas of chemical research.
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Coordination Chemistry
As a bidentate chelating ligand, 4-Chloro-2,2'-bipyridine readily forms stable complexes with

a wide range of transition metals. The presence of the electron-withdrawing chloro group can

modulate the electronic properties of the resulting metal complex, influencing its catalytic

activity, photophysical behavior, and redox potentials. These complexes are investigated for

applications in:

Catalysis: As catalysts in organic transformations such as cross-coupling reactions (e.g.,

Suzuki, Heck), polymerization, and oxidation reactions.

Materials Science: In the development of luminescent materials, sensors, and functional

supramolecular assemblies.

The diagram below illustrates the fundamental role of 4-Chloro-2,2'-bipyridine as a ligand in

forming a metal complex, which can then be utilized in various applications.
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Caption: Role of 4-Chloro-2,2'-bipyridine in Coordination Chemistry.

Organic Synthesis
4-Chloro-2,2'-bipyridine serves as a versatile building block in organic synthesis. The chlorine

atom can be readily displaced via nucleophilic substitution or participate in cross-coupling

reactions, allowing for the introduction of various functional groups to create more complex
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molecules. This makes it a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and novel organic materials.

The following diagram illustrates a generalized workflow for utilizing 4-Chloro-2,2'-bipyridine
in a synthetic transformation, such as a cross-coupling reaction.
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Caption: Synthetic utility of 4-Chloro-2,2'-bipyridine.
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Experimental Protocols
While a specific, detailed protocol for the synthesis of 4-Chloro-2,2'-bipyridine is not readily

available in the cited literature, a plausible route can be inferred from the synthesis of

analogous compounds. The chlorination of a bipyridine-N-oxide precursor using a chlorinating

agent like phosphoryl chloride (POCl₃) is a common method.[1]

Below is a representative protocol for the use of a substituted bipyridine ligand in the synthesis

of a palladium complex, which can be adapted for 4-Chloro-2,2'-bipyridine. This protocol is

based on the synthesis of [Pd(4,4'-dimethyl-2,2'-bipyridine)Cl₂].[2]

Representative Protocol: Synthesis of a Palladium(II)-
Bipyridine Complex
Materials:

Palladium(II) chloride (PdCl₂)

4-Chloro-2,2'-bipyridine

Methanol (reagent grade)

Diethyl ether

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Vacuum filtration apparatus

Procedure:

In a round-bottom flask, suspend palladium(II) chloride (1.0 equivalent) in methanol.

To this suspension, add a solution of 4-Chloro-2,2'-bipyridine (1.0 equivalent) in methanol.
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Heat the reaction mixture to reflux with constant stirring for approximately 2 hours. The

formation of a precipitate may be observed.

After the reaction period, cool the mixture to room temperature.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold methanol and then with diethyl ether to remove any

unreacted starting materials and impurities.

Dry the final product under vacuum.

Characterization:

The resulting complex can be characterized by standard analytical techniques, including NMR

spectroscopy, IR spectroscopy, and elemental analysis, to confirm its structure and purity.

Safety Information
4-Chloro-2,2'-bipyridine should be handled with appropriate safety precautions in a laboratory

setting.
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Hazard Information Details Reference(s)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

-

First Aid

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth.

-

Storage

Store in a cool, dry, and well-

ventilated place away from

light. Recommended storage

temperatures range from room

temperature to 2-8°C under an

inert atmosphere.

Users should always consult the full Safety Data Sheet (SDS) from the supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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